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Compound of Interest

Compound Name: 4-Formyl-3-methoxybenzonitrile

Cat. No.: B1591161 Get Quote

Technical Support Center: 4-Formyl-3-
methoxybenzonitrile
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 4-Formyl-3-
methoxybenzonitrile.

Frequently Asked Questions (FAQs)
What is 4-Formyl-3-methoxybenzonitrile?

4-Formyl-3-methoxybenzonitrile is a chemical intermediate with the CAS number 21962-45-

8.[1][2] It is a solid, off-white to brown crystalline powder.[2] This compound is a key building

block in the synthesis of various organic molecules, including the non-steroidal

mineralocorticoid receptor antagonist, Finerenone.[2][3][4]

What are the main hazards associated with 4-Formyl-3-methoxybenzonitrile?

The primary hazards are:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]
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Respiratory Irritation: May cause respiratory irritation.[1]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.

What personal protective equipment (PPE) should I use when handling this compound?

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

Skin Protection: Wear protective gloves and a complete suit protecting against chemicals.[1]

Respiratory Protection: Use a respirator if ventilation is inadequate or if dust is generated.

How should I store 4-Formyl-3-methoxybenzonitrile?

Store in a tightly closed container in a dry and well-ventilated place. It is recommended to store

it under an inert atmosphere at 2-8°C.

What should I do in case of accidental exposure?

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In case of skin contact: Take off contaminated clothing and shoes immediately. Wash off with

soap and plenty of water. Consult a physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1]

How do I properly dispose of 4-Formyl-3-methoxybenzonitrile waste?

Dispose of contents/container to a licensed disposal company. Do not let the product enter

drains.
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Issue Possible Cause Recommended Solution

Poor reaction yield or

selectivity

Impurities in the starting

material.

Ensure the purity of 4-Formyl-

3-methoxybenzonitrile is high

(>99%) for sensitive reactions.

Suboptimal reaction conditions

(e.g., temperature, solvent).

Review the experimental

protocol and optimize reaction

parameters. For instance, in

bromination reactions, the

stoichiometry of reagents like

N-bromosuccinimide is crucial

for selectivity.

Unexpected side products
Incompatibility with other

reagents.

Be aware of the reactivity of

the aldehyde and nitrile

functional groups. Aldehydes

can undergo oxidation, and

nitriles can be hydrolyzed or

reduced. Avoid strong oxidizing

agents, strong acids, and

strong bases unless they are

part of the planned reaction

scheme.

Contamination of glassware or

solvents.

Ensure all glassware is

thoroughly cleaned and dried.

Use anhydrous solvents when

necessary.

Difficulty in dissolving the

compound
Inappropriate solvent.

4-Formyl-3-

methoxybenzonitrile is soluble

in solvents like

dichloromethane and ethyl

acetate.[5]

Material turns brown during

storage

Degradation due to air or light

exposure.

Store the compound in a tightly

sealed, opaque container

under an inert atmosphere

(e.g., nitrogen or argon).
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Physicochemical Properties
Property Value

Molecular Formula C₉H₇NO₂

Molecular Weight 161.16 g/mol [1][2][3]

Appearance Off-white to brown crystalline solid[2]

Melting Point 109-111 °C[2][5][6]

Boiling Point 318.2 °C[2]

Density 1.18 - 1.2 g/cm³[2][6]

Flash Point 138 °C[6]

Experimental Protocol: Synthesis of 2-cyanoethyl 2-
(4-cyano-2-methoxybenzylidene)-3-oxobutanoate
This protocol describes a key step in the synthesis of Finerenone, where 4-Formyl-3-
methoxybenzonitrile is a starting material.[7]

Materials:

4-Formyl-3-methoxybenzonitrile (100 grams, 0.620 mol)

2-cyanomethyl-3-oxobutanoate (129.96 grams, 0.837 mol)

Acetic acid (3.72 grams, 0.062 mol)

Piperidine (5.30 grams, 0.062 mol)

tert-Butanol (500 ml)

Isopropyl alcohol (IPA) (200 ml)

Reaction flask

Stirrer
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Filtration apparatus

Vacuum oven

Procedure:

Charge the reaction flask with 4-Formyl-3-methoxybenzonitrile, 2-cyanomethyl-3-

oxobutanoate, acetic acid, piperidine, and tert-butanol.[7]

Stir the reaction mixture at 20-30°C for 10 to 14 hours.[7]

Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC).[7]

Once the reaction is complete, filter the mixture.[7]

Wash the filtered solid with IPA.[7]

Dry the wet material under vacuum at 55-65°C to yield 2-cyanoethyl 2-(4-cyano-2-

methoxybenzylidene)-3-oxobutanoate.[7]
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Caption: Workflow for the safe handling and disposal of 4-Formyl-3-methoxybenzonitrile.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1591161?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Formyl-3-
methoxybenzonitrile

Safe Handling
Procedures

Experimental Use

Researcher Safety &
Environmental Protection

Proper Disposal

Click to download full resolution via product page

Caption: Interrelationship between handling, use, disposal, and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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